N1-(3-hydroxy-3-(thiophen-2-yl)propyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide
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Description
N1-(3-hydroxy-3-(thiophen-2-yl)propyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Design
Research into chemical synthesis often explores compounds with complex structures, such as isoquinolines, for their potential applications in drug development and material science. For example, studies on the formation of tetracyclic isoquinoline derivatives through domino rearrangement sequences highlight the synthetic utility of such compounds in creating pharmacologically active molecules (Roydhouse & Walton, 2007).
Pharmacological Applications
Isoquinoline derivatives exhibit a wide range of biological activities, making them subjects of interest in pharmacology. Compounds like dinapsoline, an isoquinoline derivative, have been studied for their dopamine D1 agonist properties, suggesting potential applications in treating neurological disorders (Ghosh et al., 1996). Another study on quinolinyl acrylate derivatives showed efficacy against prostate cancer in both in vitro and in vivo models, illustrating the therapeutic potential of isoquinoline and quinoline derivatives in cancer treatment (Rodrigues et al., 2012).
Antimicrobial and Antifungal Properties
Research on the antimicrobial and antifungal activities of isoquinoline derivatives has identified compounds with significant inhibitory effects against various pathogens, indicating their potential as novel antimicrobial agents (Ahmed et al., 2006).
Material Science Applications
In the field of materials science, isoquinoline derivatives have been explored for their potential in creating advanced materials with unique properties, such as photoinitiators for UV-curable coatings. Studies on copolymeric systems bearing side-chain thioxanthone and α-aminoacetophenone moieties demonstrate the utility of isoquinoline derivatives in developing new materials with specific light-induced properties (Angiolini et al., 1997).
Properties
IUPAC Name |
N-(3-hydroxy-3-thiophen-2-ylpropyl)-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S/c1-14(2)22(29)25-11-3-5-15-7-8-16(13-17(15)25)24-21(28)20(27)23-10-9-18(26)19-6-4-12-30-19/h4,6-8,12-14,18,26H,3,5,9-11H2,1-2H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEDFECGFDBLVJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCCC(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.